Cas no 2155855-52-8 (2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepin-4-one)

2-Bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one is a brominated heterocyclic compound featuring a fused furoazepinone core. This structure is of interest in medicinal chemistry and organic synthesis due to its potential as a versatile intermediate for constructing biologically active molecules. The bromine substituent enhances reactivity, enabling selective functionalization via cross-coupling or nucleophilic substitution reactions. The rigid fused-ring system may confer conformational stability, making it useful for scaffold diversification in drug discovery. Its unique framework is particularly valuable for exploring structure-activity relationships in pharmacophore design. The compound’s synthetic utility is further underscored by its compatibility with a range of reaction conditions, facilitating derivatization for targeted applications.
2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepin-4-one structure
2155855-52-8 structure
Product Name:2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepin-4-one
CAS No:2155855-52-8
MF:C8H8BrNO2
MW:230.058621406555
MDL:MFCD31615509
CID:5222869
PubChem ID:132371430
Update Time:2025-06-14

2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one
    • 2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepin-4-one
    • MDL: MFCD31615509
    • Inchi: 1S/C8H8BrNO2/c9-7-4-5-6(12-7)2-1-3-10-8(5)11/h4H,1-3H2,(H,10,11)
    • InChI Key: YBLQELIDJVTXAV-UHFFFAOYSA-N
    • SMILES: N1CCCC2OC(Br)=CC=2C1=O

2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM424573-100mg
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one
2155855-52-8 95%+
100mg
$580 2023-03-10
Chemenu
CM424573-250mg
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one
2155855-52-8 95%+
250mg
$816 2023-03-10
Chemenu
CM424573-500mg
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one
2155855-52-8 95%+
500mg
$1269 2023-03-10
Chemenu
CM424573-1g
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one
2155855-52-8 95%+
1g
$1620 2023-03-10
Enamine
EN300-814093-0.05g
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one
2155855-52-8 95.0%
0.05g
$347.0 2025-02-21
Enamine
EN300-814093-0.1g
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one
2155855-52-8 95.0%
0.1g
$518.0 2025-02-21
Enamine
EN300-814093-0.25g
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one
2155855-52-8 95.0%
0.25g
$743.0 2025-02-21
Enamine
EN300-814093-0.5g
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one
2155855-52-8 95.0%
0.5g
$1170.0 2025-02-21
Enamine
EN300-814093-1.0g
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one
2155855-52-8 95.0%
1.0g
$1500.0 2025-02-21
Enamine
EN300-814093-2.5g
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one
2155855-52-8 95.0%
2.5g
$2940.0 2025-02-21

Additional information on 2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepin-4-one

Comprehensive Overview of 2-Bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one (CAS No. 2155855-52-8): Properties, Applications, and Research Insights

2-Bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one (CAS No. 2155855-52-8) is a heterocyclic organic compound gaining attention in pharmaceutical and materials science research. This brominated furoazepinone derivative exhibits unique structural features, combining a furan ring fused with an azepinone core, making it a valuable intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with current trends in small-molecule therapeutics development.

The compound's molecular structure features a 7-membered azepinone ring with a bromo substituent at the 2-position, which enhances its reactivity in cross-coupling reactions. This characteristic has made it particularly interesting for medicinal chemistry applications, where researchers are investigating its use as a building block for kinase inhibitors and GPCR modulators. Recent studies suggest potential applications in developing treatments for conditions like neurodegenerative diseases and inflammatory disorders, topics frequently searched in academic and pharmaceutical circles.

From a synthetic chemistry perspective, 2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one serves as a versatile intermediate. Its bromo functionality allows for various palladium-catalyzed coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig reactions, which are crucial for creating complex molecular architectures. This aligns with the growing interest in C-H functionalization and late-stage diversification strategies in organic synthesis, as evidenced by increasing publications on these topics.

The physicochemical properties of this compound contribute to its research utility. With moderate lipophilicity and the presence of both hydrogen bond acceptors and donors, it demonstrates favorable drug-like properties according to Lipinski's rule of five. These characteristics make it particularly valuable in fragment-based drug discovery (FBDD), a hot topic in current pharmaceutical research. The compound's fused bicyclic system provides structural rigidity, which is often desirable for enhancing binding affinity in drug-target interactions.

In materials science applications, the furoazepinone scaffold of this compound shows promise for developing organic electronic materials. Its conjugated system and potential for further functionalization make it interesting for OLED development and organic semiconductors, areas receiving significant attention due to the push for sustainable electronics. Researchers are investigating its photophysical properties, including absorption and emission characteristics, which could lead to applications in sensors or light-harvesting materials.

Quality control and analytical characterization of 2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one typically involve advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, crucial for research reproducibility - a major focus in modern scientific communities. The compound's stability under various conditions is also being studied, addressing common questions about compound storage and handling protocols frequently searched by laboratory professionals.

Recent patent literature reveals growing interest in this chemical scaffold, with several applications filed for derivatives containing the furo[3,2-c]azepin-4-one core. This trend reflects the broader pharmaceutical industry's focus on novel heterocycles as privileged structures in drug design. The bromo-substituted variant offers particular advantages for structure-activity relationship (SAR) studies, allowing systematic exploration of molecular modifications.

Environmental and safety considerations for working with 2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one follow standard laboratory protocols for brominated compounds. Researchers emphasize proper waste disposal methods and green chemistry approaches when handling this material, aligning with increasing concerns about sustainable chemistry practices. These topics frequently appear in scientific discussions and search queries related to laboratory safety and environmental responsibility.

The commercial availability of this compound has increased in recent years, with several specialty chemical suppliers offering it for research purposes. Pricing and availability data are commonly searched by procurement specialists, reflecting the compound's growing importance in various research fields. Custom synthesis services for analog development based on this scaffold are also becoming more prevalent, catering to the needs of drug discovery programs.

Future research directions for 2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly developing areas in chemical biology. The compound's structural features make it suitable for these applications, which are currently among the most searched topics in drug discovery innovation. Additionally, computational studies predicting its ADMET properties could further guide its therapeutic potential evaluation.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.